Cas no 14763-62-3 (Phenol,3,5-dimethyl-4-(methylsulfonyl)-)
14763-62-3 structure
Product Name:Phenol,3,5-dimethyl-4-(methylsulfonyl)-
CAS No:14763-62-3
MF:C9H12O3S
MW:200.254781723022
CID:141777
PubChem ID:203615
Update Time:2025-04-19
Phenol,3,5-dimethyl-4-(methylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,3,5-dimethyl-4-(methylsulfonyl)-
- 3,5-dimethyl-4-methylsulfonylphenol
- 4-06-00-05958 (Beilstein Handbook Reference)
- Methiocarb-TP methiocarb sulfone phenol (M05)
- NS00067571
- SCHEMBL13548324
- methiocarb sulfone phenol (M05)
- 3,5-Dimethyl-4-(methylsulfonyl)phenol
- Phenol, 3,5-dimethyl-4-(methylsulfonyl)-
- 3,5-Xylenol, 4-(methylsulfonyl)-
- G92SF33LLA
- 14763-62-3
- 4-(Methylsulfonyl)-3,5-xylenol
- 4-(Methylsulfonyl)-3,5-dimethylphenol
- UNII-G92SF33LLA
- methiocarb sulfone phenol
- Mesurol sulfone phenol
- METHYLSULFONYL)-3,5-XYLENOL, 4-(
- methiocarb TP3
- Methiocarb-phenol-sulfone
- 4-(methylsulfonyl) 3,5-dimethylphenol
- Phenol, 3,5-dimethyl-4-(methylsulfonyl)-; 3,5-Xylenol, 4-(methylsulfonyl)- (8CI); Mesurol phenol sulfone; Mesurol sulfone phenol
- Mesurol phenol sulfone
- BRN 2104999
- DTXSID4041496
-
- Inchi: 1S/C9H12O3S/c1-6-4-8(10)5-7(2)9(6)13(3,11)12/h4-5,10H,1-3H3
- InChI Key: GRBGKIGVRUXTSK-UHFFFAOYSA-N
- SMILES: S(C)(C1C(C)=CC(=CC=1C)O)(=O)=O
Computed Properties
- Exact Mass: 200.05076
- Monoisotopic Mass: 200.05071541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 62.8Ų
Experimental Properties
- PSA: 54.37
Phenol,3,5-dimethyl-4-(methylsulfonyl)- Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
14763-62-3 (Phenol,3,5-dimethyl-4-(methylsulfonyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent